2,4-dichloro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide

• IUPAC Name: 2,4-dichloro-N-(4-pyrrolidin-1-ylsulfonylphenyl)benzamide
• InChI: InChI=1S/C17H16Cl2N2O3S/c18-12-3-8-15(16(19)11-12)17(22)20-13-4-6-14(7-5-13)25(23,24)21-9-1-2-10-21/h3-8,11H,1-2,9-10H2,(H,20,22)
• InChI Key: RRFSHWGPCPSLDD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C17H16Cl2N2O3S
• DSSTOX Substance ID: DTXSID10362368
• Molecular Weight: 399.3 g/mol
• CAS RN: 6167-85-7

Description

2,4-dichloro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide, commonly known as DPC 423, is a chemical compound that has gained attention in the scientific community due to its potential medical applications.

Mechanism of Action

DPC 423 is believed to exert its effects through inhibition of the enzyme protein kinase CK2, which plays a role in cell proliferation, survival, and differentiation. By inhibiting CK2, DPC 423 may be able to disrupt the signaling pathways that contribute to the growth and survival of cancer cells, as well as improve insulin sensitivity and reduce inflammation.
Biochemical and Physiological Effects:
Studies have shown that DPC 423 can induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and reduce tumor growth in animal models. Additionally, DPC 423 has been shown to improve glucose tolerance and insulin sensitivity in animal models of type 2 diabetes, possibly through its effects on CK2. DPC 423 has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines in vitro.

Advantages and Limitations for Lab Experiments

One advantage of DPC 423 is its specificity for CK2, which may make it a useful tool for studying the role of CK2 in various cellular processes. However, like any chemical compound, DPC 423 has limitations in terms of its solubility, stability, and potential toxicity. Additionally, further research is needed to fully understand the effects of DPC 423 on various cellular processes and to determine its potential as a therapeutic agent.

Future Directions

There are several potential future directions for research on DPC 423. One area of interest is the development of DPC 423 analogs with improved pharmacological properties, such as increased solubility and reduced toxicity. Additionally, further studies are needed to fully understand the mechanisms underlying the effects of DPC 423 on cancer cells, diabetes, and inflammation. Finally, studies are needed to determine the potential of DPC 423 as a therapeutic agent in animal models and eventually in human clinical trials.

Synthesis Methods

DPC 423 can be synthesized through a multi-step process that involves the reaction of 4-(1-pyrrolidinylsulfonyl)aniline with 2,4-dichlorobenzoyl chloride. The resulting product is then purified through a series of chromatography techniques to obtain the final compound.

Scientific Research Applications

DPC 423 has been studied for its potential applications in treating various medical conditions, including cancer, diabetes, and inflammation. In cancer research, DPC 423 has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further development as an anti-cancer agent. In diabetes research, DPC 423 has been shown to improve glucose tolerance and insulin sensitivity in animal models, suggesting that it may have potential as a treatment for type 2 diabetes. Additionally, DPC 423 has been studied for its anti-inflammatory properties, which may make it useful in treating conditions such as rheumatoid arthritis.